Cas no 23250-03-5 (Phosphonium,(2-hydroxyethyl)triphenyl-, chloride (1:1))

• Product Name: Phosphonium,(2-hydroxyethyl)triphenyl-, chloride (1:1)
• CAS No: 23250-03-5
• MF: C₂₀H₂₀ClOP
• MW: 342.798965454102
• MDL: MFCD00011754
• CID: 256174
• PubChem ID: 24878811
• Update Time: 2025-09-27

Phosphonium,(2-hydroxyethyl)triphenyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,(2-hydroxyethyl)triphenyl-, chloride (1:1)
• (2-Hydroxyethyl)triphenylphosphonium chloride
• 2-hydroxyethyl(triphenyl)phosphanium,chloride
• 2-hydroxy ethyltriphenylphosphonium chloride
• 2-hydroxyethyl-1-triphenylphosphonium chloride
• Phosphonium,(2-hydroxyethyl)triphenyl-,chloride
• triphenyl-(2-hydroxy-ethyl)phosphonium chloride
• DTXSID90945936
• D95897
• NS00051653
• AKOS015913492
• SCHEMBL3767105
• MFCD00011754
• Phosphonium, (2-hydroxyethyl)triphenyl-, chloride (1:1)
• CS-0156591
• EINECS 245-521-6
• 23250-03-5
• A878293
• NSC93800
• Phosphonium,(2-hydroxyethyl)triphenyl-,chloride(1:1)
• 2-hydroxyethyl(triphenyl)phosphanium;chloride
• (2-HYDROXYETHYL)TRIPHENYLPHOSPHONIUMCHLORIDE
• Phosphonium, (2-hydroxyethyl)triphenyl-, chloride
• NSC-93800
• J-015051
• (2-Hydroxyethyl)(triphenyl)phosphanium chloride
• BP-13223
• (2-Hydroxyethyl)-triphenylphosphonium chloride
• (2-hydroxyethyl)triphenylphosphanium chloride
• NOEABYSOSUWXKG-UHFFFAOYSA-M
• 2-hydroxyethyl(triphenyl)phosphonium chloride

• MDL： MFCD00011754
• Inchi： 1S/C20H20OP.ClH/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20;/h1-15,21H,16-17H2;1H/q+1;/p-1
• InChI Key： NOEABYSOSUWXKG-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 342.09400
• Monoisotopic Mass: 342.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: 234-235 °C (dec.) (lit.)
  238-240 °C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 33.82000
• LogP: -0.02320

Phosphonium,(2-hydroxyethyl)triphenyl-, chloride (1:1) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives